Cas no 2246845-30-5 ((4-(Butylsulfonamidomethyl)phenyl)boronic acid)

• Product Name: (4-(Butylsulfonamidomethyl)phenyl)boronic acid
• CAS No: 2246845-30-5
• MF: C₁₁H₁₈BNO₄S
• MW: 271.14092206955
• MDL: MFCD32661480
• CID: 4786387
• PubChem ID: 145884621
• Update Time: 2024-11-07

(4-(Butylsulfonamidomethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(butylsulfonamidomethyl)phenyl)boronic acid
• AS-76379
• D94241
• 2246845-30-5
• [4-[(butylsulfonylamino)methyl]phenyl]boronic acid
• (4-(Butylsulfonamidomethyl)phenyl)boronic acid

• MDL： MFCD32661480
• Inchi： 1S/C11H18BNO4S/c1-2-3-8-18(16,17)13-9-10-4-6-11(7-5-10)12(14)15/h4-7,13-15H,2-3,8-9H2,1H3
• InChI Key： ORCZPEPUSUKGSV-UHFFFAOYSA-N
• SMILES： S(CCCC)(NCC1C=CC(B(O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 271.1049594g/mol
• Monoisotopic Mass: 271.1049594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95